(1S*,5R*)-3-benzoyl-6-[(4-methylpyrimidin-5-yl)carbonyl]-3,6-diazabicyclo[3.2.2]nonane
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Overview
Description
Synthesis Analysis
The synthesis of 9-azabicyclo[3.3.1]nonanes, a class related to the compound , involves radical translocation/cyclisation reactions, demonstrating a method to construct the bicyclic framework (Sato et al., 2002). Another relevant synthetic pathway involves the transformation of 3-benzyl-9-carbethoxymethyl-3,9-diazabicyclo[3.3.1]nonane through reduction and debenzylation steps (Nikit-skaya et al., 1970).
Molecular Structure Analysis
Crystal structure analysis reveals forced twin-chair conformations in related compounds, with 1,3-diaxial phenyl groups in the piperidine ring, demonstrating the structural rigidity and specific conformational preferences of bicyclic systems (Sakthivel & Jeyaraman, 2010).
Chemical Reactions and Properties
The reactions of 3-benzyl-9-carbethoxymethyl-3,9-diazabicyclo[3.3.1]nonane under various conditions, leading to cyclized products or cleavage of the carboxymethyl residue, offer insights into the reactivity and potential functional group transformations applicable to the target compound (Nikit-skaya & Yakhontov, 1970).
Physical Properties Analysis
While specific studies on the physical properties of "(1S*,5R*)-3-benzoyl-6-[(4-methylpyrimidin-5-yl)carbonyl]-3,6-diazabicyclo[3.2.2]nonane" are not found, insights can be drawn from structural analogs. The forced twin-chair conformation affects molecular packing, as observed in crystal structures with weak hydrogen bonding patterns (Sakthivel & Jeyaraman, 2010).
Chemical Properties Analysis
Studies on similar bicyclic compounds show a range of chemical behaviors, from transformations under reductive conditions to cyclization reactions, indicating a versatile chemistry that could be expected for the target molecule. The synthesis routes and transformations highlight the potential for functional group modifications and the creation of structurally diverse derivatives (Nikit-skaya et al., 1970); (Sato et al., 2002).
properties
IUPAC Name |
[(1S,5R)-6-(4-methylpyrimidine-5-carbonyl)-3,6-diazabicyclo[3.2.2]nonan-3-yl]-phenylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O2/c1-14-18(9-21-13-22-14)20(26)24-11-15-7-8-17(24)12-23(10-15)19(25)16-5-3-2-4-6-16/h2-6,9,13,15,17H,7-8,10-12H2,1H3/t15-,17+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVCHZKPDVKMFEW-DOTOQJQBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=NC=C1C(=O)N2CC3CCC2CN(C3)C(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NC=NC=C1C(=O)N2C[C@H]3CC[C@@H]2CN(C3)C(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1S*,5R*)-3-benzoyl-6-[(4-methylpyrimidin-5-yl)carbonyl]-3,6-diazabicyclo[3.2.2]nonane |
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